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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the bioequivalence of different oral

formulations of Alectinib, a targeted therapy for anaplastic lymphoma kinase (ALK)-positive

non-small cell lung cancer (NSCLC). The following sections present key pharmacokinetic data,

detailed experimental protocols, and visual representations of the drug's mechanism of action

and study designs to aid in research and development.

Executive Summary
Bioequivalence studies are crucial for comparing the performance of different drug

formulations. In the case of Alectinib, studies have primarily focused on comparing the

standard capsule formulation to an oral suspension and evaluating the impact of varying

concentrations of the solubilizing agent, sodium lauryl sulfate (SLS), within the capsule.

Key findings indicate that the oral suspension leads to significantly higher exposure of Alectinib

and its active metabolite, M4, compared to the capsule formulation, particularly under fasted

conditions.[1][2] This suggests that dose adjustments would be necessary when switching

between these formulations. Furthermore, the presence of food, especially a high-fat meal,

substantially increases the absorption of Alectinib, a critical consideration for patient dosing
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instructions. In studies comparing different capsule formulations, a reduction in the SLS content

to 25% was found to be bioequivalent to the 50% SLS formulation, while further reductions

were not.[3]

Quantitative Data Comparison
The following tables summarize the key pharmacokinetic (PK) parameters from bioequivalence

studies comparing different Alectinib formulations.

Table 1: Bioequivalence of Alectinib Oral Suspension vs. Capsule (600 mg single dose)

Analyte Condition Formulation
AUC0-∞
(ng·h/mL)

Cmax
(ng/mL)

Tmax (h)

Alectinib +

M4
Fasted Capsule 1,690 148 4.0

Suspension 4,394 444 2.5

GMR

(Suspension/

Capsule)

2.60 3.00

Alectinib +

M4
Fed (Mixed) Capsule 4,530 364 6.0

Suspension 7,601 619 3.5

GMR

(Suspension/

Capsule)

1.70 1.70

Data adapted from a randomized, crossover study in healthy volunteers.[1][2] GMR: Geometric

Mean Ratio

Table 2: Bioequivalence of Alectinib Capsules with Varying SLS Content vs. Reference (50%

SLS) under Fasted Conditions
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Analyte Formulation
AUC0-last GMR
(90% CI)

Cmax GMR (90%
CI)

Alectinib + M4 25% SLS 96.6 (91.0 - 102.6) 96.2 (89.1 - 103.8)

12.5% SLS 76.2 (71.1 - 81.6) 73.0 (67.1 - 79.4)

3% SLS 52.1 (48.4 - 56.1) 45.4 (41.5 - 49.7)

Table 3: Bioequivalence of Alectinib Capsules with Varying SLS Content vs. Reference (50%

SLS) under Fed Conditions

Analyte Formulation
AUC0-last GMR
(90% CI)

Cmax GMR (90%
CI)

Alectinib + M4 25% SLS 98.1 (93.6 - 102.8) 97.2 (92.4 - 102.3)

12.5% SLS 88.3 (84.1 - 92.7) 88.0 (83.4 - 92.8)

3% SLS 71.0 (67.4 - 74.8) 71.1 (67.2 - 75.2)

Data adapted from a randomized, crossover study in healthy subjects.[3] Bioequivalence is met

if the 90% Confidence Interval (CI) for the Geometric Mean Ratio (GMR) is within 80-125%.

Alectinib Signaling Pathway
Alectinib is a potent and highly selective inhibitor of the Anaplastic Lymphoma Kinase (ALK)

tyrosine kinase. In certain cancers, such as NSCLC, a chromosomal rearrangement can lead to

the creation of an EML4-ALK fusion oncogene. This fusion protein results in constitutive

activation of the ALK signaling pathway, driving tumor cell proliferation and survival. Alectinib

exerts its therapeutic effect by blocking the ATP-binding site of the ALK kinase domain, thereby

inhibiting its downstream signaling.
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Caption: Alectinib inhibits the EML4-ALK fusion protein, blocking downstream signaling

pathways.
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The following sections provide a detailed overview of the methodologies employed in the

bioequivalence studies of different Alectinib formulations.

Bioequivalence Study of Oral Suspension vs. Capsule
This study was a randomized, open-label, two-treatment, two-period, crossover study to

evaluate the relative bioavailability of an Alectinib oral suspension compared to the capsule

formulation in healthy adult subjects under fasted and fed conditions.[4]

1. Study Design and Population:

Design: Randomized, crossover.

Population: Healthy male and non-pregnant, non-childbearing female volunteers.

Treatments:

Test: 600 mg Alectinib oral suspension.

Reference: 600 mg Alectinib capsule.

Conditions: Fasted and fed (high-fat and low-fat meals).

Washout Period: A sufficient washout period was implemented between treatment periods.

2. Dosing and Meal Administration:

Fasted State: Subjects fasted overnight for at least 10 hours before dosing and for 4 hours

post-dose.

Fed State: A standardized high-fat, high-calorie meal was consumed 30 minutes before drug

administration. The meal consisted of approximately 800-1000 calories, with about 50% of

calories from fat.[5] An example of a high-fat meal includes two eggs fried in butter, two strips

of bacon, two slices of toast with butter, four ounces of hash brown potatoes, and eight

ounces of whole milk.[6]

3. Blood Sampling:
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Venous blood samples were collected at pre-dose and at multiple time points post-dose

(e.g., 0.5, 1, 1.5, 2, 2.5, 3, 3.5, 4, 5, 6, 8, 10, 12, 16, 24, 36, 48, 60, 72, 96, and 120 hours).

[7]

Blood samples were collected in tubes containing an appropriate anticoagulant (e.g.,

K2EDTA).

Plasma was separated by centrifugation and stored frozen at -70°C until analysis.

4. Bioanalytical Method:

Concentrations of Alectinib and its major active metabolite, M4, in plasma were determined

using a validated liquid chromatography-tandem mass spectrometry (LC-MS/MS) method.[8]

[9][10][11]

The method involved protein precipitation or liquid-liquid extraction for sample preparation.

Stable isotope-labeled internal standards for Alectinib and M4 were used for quantification.

The assay was validated for linearity, accuracy, precision, selectivity, and stability according

to regulatory guidelines.

5. Pharmacokinetic and Statistical Analysis:

Pharmacokinetic parameters, including AUC0-t, AUC0-∞, Cmax, and Tmax, were calculated

using non-compartmental analysis.

An analysis of variance (ANOVA) was performed on the log-transformed AUC and Cmax

values.

Bioequivalence was to be concluded if the 90% confidence intervals for the geometric mean

ratios of the test to reference product for AUC and Cmax fell within the range of 80.00% to

125.00%.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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